4-[(8-quinolinylsulfonyl)amino]butanoic acid

• IUPAC Name: 4-(quinolin-8-ylsulfonylamino)butanoic acid
• InChI: InChI=1S/C13H14N2O4S/c16-12(17)7-3-9-15-20(18,19)11-6-1-4-10-5-2-8-14-13(10)11/h1-2,4-6,8,15H,3,7,9H2,(H,16,17)
• InChI Key: MXLMCBIDSUOHLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)S(=O)(=O)NCCCC(=O)O)N=CC=C2
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

4-[(8-quinolinylsulfonyl)amino]butanoic acid, also known as QSBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. QSBA is a sulfonamide compound that possesses a quinoline ring, which makes it an attractive candidate for drug development. In

Mechanism of Action

The mechanism of action of 4-[(8-quinolinylsulfonyl)amino]butanoic acid involves its interaction with specific targets in cells, such as enzymes and receptors. 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and bacterial growth, such as topoisomerase II and dihydropteroate synthase, respectively. 4-[(8-quinolinylsulfonyl)amino]butanoic acid has also been found to modulate the activity of receptors involved in the immune response, such as Toll-like receptor 4.
Biochemical and Physiological Effects:
4-[(8-quinolinylsulfonyl)amino]butanoic acid has been found to have various biochemical and physiological effects in cells and organisms. In cancer cells, 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of cancer cell growth. In bacteria, 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been found to inhibit the synthesis of folic acid, which is essential for bacterial growth. In addition, 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been shown to modulate the immune response by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-[(8-quinolinylsulfonyl)amino]butanoic acid has several advantages as a research tool, including its specificity and potency in targeting specific enzymes and receptors. 4-[(8-quinolinylsulfonyl)amino]butanoic acid is also relatively easy to synthesize and can be modified to improve its pharmacological properties. However, 4-[(8-quinolinylsulfonyl)amino]butanoic acid also has some limitations, including its potential toxicity and off-target effects. Therefore, careful dose-response studies and toxicity assays are required to ensure the safety and efficacy of 4-[(8-quinolinylsulfonyl)amino]butanoic acid in lab experiments.

Future Directions

There are several future directions for research on 4-[(8-quinolinylsulfonyl)amino]butanoic acid. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, bacterial infections, and inflammatory disorders. Another direction is to explore the use of 4-[(8-quinolinylsulfonyl)amino]butanoic acid as a research tool for studying specific enzymes and receptors involved in disease pathways. Additionally, the development of 4-[(8-quinolinylsulfonyl)amino]butanoic acid analogs with improved pharmacological properties could lead to the discovery of new drug candidates. Finally, the use of 4-[(8-quinolinylsulfonyl)amino]butanoic acid in combination with other drugs or therapies could enhance its efficacy and reduce potential side effects.
Conclusion:
In conclusion, 4-[(8-quinolinylsulfonyl)amino]butanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been extensively studied for its potential as a drug candidate for the treatment of various diseases, as well as a research tool for studying specific enzymes and receptors. The synthesis method of 4-[(8-quinolinylsulfonyl)amino]butanoic acid involves a series of chemical reactions that require the use of various reagents and solvents. The mechanism of action of 4-[(8-quinolinylsulfonyl)amino]butanoic acid involves its interaction with specific targets in cells, such as enzymes and receptors. 4-[(8-quinolinylsulfonyl)amino]butanoic acid has various biochemical and physiological effects in cells and organisms, including the inhibition of cancer cell growth and bacterial growth, as well as the modulation of the immune response. While 4-[(8-quinolinylsulfonyl)amino]butanoic acid has several advantages as a research tool, it also has some limitations, including its potential toxicity and off-target effects. Finally, there are several future directions for research on 4-[(8-quinolinylsulfonyl)amino]butanoic acid, including the further investigation of its potential as a drug candidate and the development of 4-[(8-quinolinylsulfonyl)amino]butanoic acid analogs with improved pharmacological properties.

Scientific Research Applications

4-[(8-quinolinylsulfonyl)amino]butanoic acid has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, bacterial infections, and inflammatory disorders. 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been shown to inhibit the growth of cancer cells and bacteria by targeting specific enzymes and signaling pathways. In addition, 4-[(8-quinolinylsulfonyl)amino]butanoic acid has been found to possess anti-inflammatory properties by modulating the immune response.